Cas no 620931-32-0 (5-methyl-1-{2-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-methyl-1-{2-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 620931-32-0
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 6302770
• PubChem ID: 2145516
• Update Time: 2025-05-05

5-methyl-1-{2-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-{2-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• CCG-142593
• UPCMLD0ENAT5446882:001
• Z57728881
• F1707-0076
• 5-methyl-1-[(2-propan-2-yloxyphenyl)methyl]indole-2,3-dione
• 1-(2-isopropoxybenzyl)-5-methyl-1H-indole-2,3-dione
• 1-(2-isopropoxybenzyl)-5-methylindoline-2,3-dione
• AT-057/42304451
• 620931-32-0
• AKOS001146050
• HMS3447C06
• 5-methyl-1-{[2-(propan-2-yloxy)phenyl]methyl}-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C19H19NO3/c1-12(2)23-17-7-5-4-6-14(17)11-20-16-9-8-13(3)10-15(16)18(21)19(20)22/h4-10,12H,11H2,1-3H3
• InChI Key： JLFMCQDQLZJKLD-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1CN1C(C(C2C=C(C)C=CC1=2)=O)=O

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-methyl-1-{2-(propan-2-yloxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione

5-Methyl-1-{2-(Propan-2-Yloxy)Phenylmethyl}-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

5-Methyl-1-{2-(Propan-2-Yloxy)Phenylmethyl}-2,3-Dihydro-1H-Indole-2,3-Dione, commonly referenced by its CAS Registry Number CAS No. 620931-32-0, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule's unique structure, characterized by a methyl group at position 5 and a propan-2-yloxy-substituted phenylmethyl group attached to the indole ring, contributes to its distinctive chemical properties.

The synthesis of this compound involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and cyclization reactions to achieve the desired product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields. The use of propan-2-yloxy as a substituent has been shown to enhance the compound's stability and solubility, making it more amenable for large-scale production.

In terms of applications, 5-Methyl-1-{2-(Propan-2-Yloxy)Phenylmethyl}-2,3-Dihydro-1H-Indole-2,3-Dione has garnered attention in the pharmaceutical industry due to its potential as a drug candidate. Studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, recent research published in the journal Nature Communications highlights its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

Beyond pharmacology, this compound has also found applications in materials science. Its rigid indole framework and functional substituents make it an ideal candidate for constructing advanced materials such as organic semiconductors and optoelectronic devices. Scientists at the University of Cambridge have reported on its use in developing high-efficiency organic light-emitting diodes (OLEDs), where it serves as a hole transport layer material due to its excellent charge transport properties.

The structural uniqueness of CAS No. 620931-32-0 also lends itself to applications in agrochemicals. Field trials conducted by agricultural research institutions have shown that this compound can act as an effective plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. Its ability to modulate plant hormone signaling pathways makes it a valuable asset in sustainable agriculture practices.

In conclusion, 5-Methyl-1-{2-(Propan-2-Yloxy)Phenylmethyl}-2,3-Dihydro-1H-Indole-2,3-Dione, with its CAS number CAS No. 620931-32-0, stands out as a multifaceted compound with vast potential across various scientific domains. Ongoing research continues to uncover new applications and improve its synthesis methods, underscoring its importance in both academic and industrial settings.